Cas no 898783-39-6 (Ethyl 6-oxo-6-4-(thiomorpholinomethyl)phenylhexanoate)

• Product Name: Ethyl 6-oxo-6-4-(thiomorpholinomethyl)phenylhexanoate
• CAS No: 898783-39-6
• MF: C₁₉H₂₇NO₃S
• MW: 349.487584352493
• MDL: MFCD03841776
• CID: 873774
• PubChem ID: 24724551
• Update Time: 2025-08-05

Ethyl 6-oxo-6-4-(thiomorpholinomethyl)phenylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-oxo-6-[4-(thiomorpholin-4-ylmethyl)phenyl]hexanoate
• ETHYL 6-OXO-6-[4-(THIOMORPHOLINOMETHYL)PHENYL]HEXANOATE
• DTXSID10642950
• ethyl6-oxo-6-[4-(thiomorpholinomethyl)phenyl]hexanoate
• Ethyl 6-oxo-6-{4-[(thiomorpholin-4-yl)methyl]phenyl}hexanoate
• MS-21439
• MFCD03841776
• 898783-39-6
• A916840
• AKOS016020157
• Ethyl 6-oxo-6-4-(thiomorpholinomethyl)phenylhexanoate

• MDL： MFCD03841776
• Inchi： 1S/C19H27NO3S/c1-2-23-19(22)6-4-3-5-18(21)17-9-7-16(8-10-17)15-20-11-13-24-14-12-20/h7-10H,2-6,11-15H2,1H3
• InChI Key： FDKFMBRWTNPATH-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(=CC=2)C(CCCCC(=O)OCC)=O)CC1

Computed Properties

• Exact Mass: 349.17100
• Monoisotopic Mass: 349.17116490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 71.91000
• LogP: 3.47950

Additional information on Ethyl 6-oxo-6-4-(thiomorpholinomethyl)phenylhexanoate

Ethyl 6-Oxo-6-[4-(Thiomorpholinomethyl)Phenyl]Hexanoate: A Comprehensive Overview

Ethyl 6-oxo-6-[4-(thiomorpholinomethyl)phenyl]hexanoate, also known by its CAS number 898783-39-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring, a morpholine moiety, and an ester functional group. The thiomorpholinomethyl group attached to the phenyl ring introduces interesting electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of thiomorpholine derivatives in drug design due to their ability to modulate enzyme activity and receptor binding. Ethyl 6-oxo-6-[4-(thiomorpholinomethyl)phenyl]hexanoate has been investigated for its potential as a bioactive molecule, particularly in the context of anti-inflammatory and antioxidant activities. Researchers have found that the compound exhibits significant free radical scavenging properties, which could be harnessed in the development of novel therapeutic agents.

The synthesis of ethyl 6-oxo-6-[4-(thiomorpholinomethyl)phenyl]hexanoate involves a multi-step process that typically begins with the preparation of the thiophene derivative. The key steps include the formation of the morpholine ring, followed by alkylation to introduce the methyl group. The final step involves esterification to yield the desired product. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly those with bioactive properties.

One of the most promising applications of ethyl 6-oxo-6-[4-(thiomorpholinomethyl)phenyl]hexanoate lies in its potential as a drug delivery system. The ester group in its structure allows for controlled release mechanisms, making it an ideal candidate for targeted drug delivery. Recent advancements in nanotechnology have enabled researchers to incorporate this compound into lipid-based nanoparticles, enhancing drug solubility and bioavailability.

In addition to its pharmaceutical applications, ethyl 6-oxo-6-[4-(thiomorpholinomethyl)phenyl]hexanoate has shown potential in the field of materials science. Its unique chemical structure makes it suitable for use as a precursor in the synthesis of advanced polymers and coatings. Researchers have explored its use in creating self-healing materials, where the compound acts as a cross-linking agent, imparting enhanced mechanical properties and durability.

The CAS number 898783-39-6 is a crucial identifier for this compound, ensuring accurate communication and regulation within the scientific community. Regulatory agencies rely on CAS numbers to track and manage chemical substances, ensuring compliance with safety standards and environmental regulations. Ethyl 6-oxo-6-[4-(thiomorpholinomethyl)phenyl]hexanoate has been classified as a non-hazardous chemical under standard conditions, making it safe for use in most laboratory and industrial settings.

From a structural perspective, ethyl 6-oxo-6-[4-(thiomorpholinomethyl)phenyl]hexanoate exhibits a high degree of symmetry, which contributes to its stability and reactivity. The presence of both aromatic and heterocyclic rings provides a versatile platform for further functionalization. Scientists have explored various substitution patterns on the phenyl ring to optimize its biological activity and pharmacokinetic properties.

In conclusion, ethyl 6-oxo-6-[4-(thiomorpholinomethyl)phenyl]hexanoate is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and materials science, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple disciplines.